(3R)-2-(thiophene-2-sulfonyl)-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid
Overview
Description
(3R)-2-(Thiophene-2-sulfonyl)-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid (TTA) is an organic compound belonging to the class of sulfur-containing heterocyclic compounds. It is a useful building block for the synthesis of a variety of organic molecules, including pharmaceuticals. TTA is also used as a catalyst in organic synthesis, and has been studied for its potential applications in biochemistry, pharmacology, and biotechnology.
Scientific Research Applications
(3R)-2-(thiophene-2-sulfonyl)-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid has been studied for its potential applications in biochemistry, pharmacology, and biotechnology. It has been used as a catalyst in organic synthesis, and has been studied for its ability to inhibit the growth of bacteria and fungi. It has also been evaluated for its potential as an anti-cancer agent, as well as for its ability to modulate the activity of certain enzymes, including those involved in the metabolism of drugs.
Mechanism of Action
The mechanism of action of (3R)-2-(thiophene-2-sulfonyl)-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid is not yet fully understood. However, it is believed to act as a proton acceptor, which can alter the structure and reactivity of molecules. It is also thought to act as an enzyme inhibitor, as well as a chelator of metal ions. In addition, it has been suggested that (3R)-2-(thiophene-2-sulfonyl)-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid may be able to interact with DNA and RNA molecules, as well as with proteins.
Biochemical and Physiological Effects
(3R)-2-(thiophene-2-sulfonyl)-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid has been studied for its potential effects on biochemical and physiological processes. It has been shown to inhibit the activity of certain enzymes, including those involved in the metabolism of drugs. In addition, it has been shown to inhibit the growth of certain bacteria and fungi. It has also been evaluated for its potential as an anti-cancer agent.
Advantages and Limitations for Lab Experiments
The advantages of using (3R)-2-(thiophene-2-sulfonyl)-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid in lab experiments include its availability, low cost, and ease of use. It is also a relatively non-toxic compound and is generally considered safe to use in laboratory settings. However, it should be handled with care, as it is a strong acid and can cause skin and eye irritation.
Future Directions
The potential applications of (3R)-2-(thiophene-2-sulfonyl)-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid are still being explored. Future research could focus on further investigating its mechanism of action, as well as its potential effects on biochemical and physiological processes. Additionally, further research could focus on exploring its potential applications in drug design and development, as well as in the synthesis of other organic molecules. In addition, further research could focus on exploring its potential as an anti-cancer agent, as well as its potential use as a catalyst in organic synthesis. Finally, further research could focus on exploring its potential applications in biotechnology, such as its potential use as a bioactive agent.
Synthesis Methods
(3R)-2-(thiophene-2-sulfonyl)-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid can be synthesized through a variety of methods. The most common method is a three-step process which involves the reaction of thiophene-2-sulfonyl chloride with a primary amine, followed by the addition of an acid chloride, and finally, the addition of an aqueous acid. The reaction is carried out in an aprotic solvent such as dichloromethane or dimethylformamide. This method produces (3R)-2-(thiophene-2-sulfonyl)-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid in high yields and is relatively simple and cost-effective.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for (3R)-2-(thiophene-2-sulfonyl)-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid involves the synthesis of the tetrahydroisoquinoline ring system followed by the introduction of the thiophene-2-sulfonyl and carboxylic acid functional groups.", "Starting Materials": [ "2-bromoacetophenone", "ethyl acetoacetate", "ammonium acetate", "thiophene-2-sulfonyl chloride", "sodium hydroxide", "hydrochloric acid", "sodium nitrite", "sodium bisulfite", "sodium nitrate", "sodium carbonate", "sodium borohydride", "acetic acid", "sodium bicarbonate", "sodium chloride", "water" ], "Reaction": [ "Step 1: Synthesis of 1,2,3,4-tetrahydroisoquinoline", "1. React 2-bromoacetophenone with ethyl acetoacetate in the presence of ammonium acetate to form 1,2,3,4-tetrahydroisoquinoline.", "2. Purify the product by recrystallization.", "Step 2: Introduction of Thiophene-2-sulfonyl Group", "1. React thiophene-2-sulfonyl chloride with 1,2,3,4-tetrahydroisoquinoline in the presence of sodium hydroxide to form (3R)-2-(thiophene-2-sulfonyl)-1,2,3,4-tetrahydroisoquinoline.", "2. Purify the product by recrystallization.", "Step 3: Introduction of Carboxylic Acid Group", "1. React (3R)-2-(thiophene-2-sulfonyl)-1,2,3,4-tetrahydroisoquinoline with sodium nitrite and sodium bisulfite in the presence of hydrochloric acid to form the corresponding nitroso derivative.", "2. Reduce the nitroso derivative with sodium borohydride in the presence of acetic acid to form the amine.", "3. React the amine with sodium nitrate and acetic acid to form the nitrate salt.", "4. Hydrolyze the nitrate salt with sodium bicarbonate to form (3R)-2-(thiophene-2-sulfonyl)-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid.", "5. Purify the product by recrystallization." ] } | |
CAS RN |
2389466-54-8 |
Product Name |
(3R)-2-(thiophene-2-sulfonyl)-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid |
Molecular Formula |
C14H13NO4S2 |
Molecular Weight |
323.4 |
Purity |
95 |
Origin of Product |
United States |
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